Cas no 1804655-12-6 (Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804655-12-6
• MF: C₁₀H₇ClF₅NO₃
• MW: 319.612499475479
• CID: 4846270
• Update Time: 2025-06-30

Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H7ClF5NO3/c1-19-9(18)7-6(20-10(14,15)16)2-4(8(12)13)5(3-11)17-7/h2,8H,3H2,1H3
• InChI Key： YAHFELQPCZMHJA-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(=C(C(=O)OC)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804655-12-6): A Comprehensive Overview

Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1804655-12-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents.

The molecular framework of Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of a chloromethyl group at the 2-position of the pyridine ring introduces a reactive site for further functionalization, making it a valuable intermediate in synthetic chemistry. Additionally, the difluoromethyl and trifluoromethoxy substituents at the 3- and 5-positions, respectively, enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced biological activity and improved pharmacokinetic profiles. The introduction of fluorine atoms into aromatic rings has been shown to modulate electronic properties, influence binding affinity, and increase resistance to metabolic degradation. Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate exemplifies this trend, as its structure combines multiple fluorinated moieties with a reactive ester group.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the preparation of a pyridine derivative followed by sequential functionalization at the 2-, 3-, and 5-positions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, ensures the efficient introduction of the desired substituents.

One of the most compelling aspects of Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate is its potential as a building block for more complex drug candidates. Researchers have leveraged its reactive ester group to introduce additional functionalities, such as amine or hydroxyl groups, through subsequent chemical transformations. These modifications have led to the discovery of novel compounds with enhanced pharmacological properties.

The compound's relevance extends beyond academic research; it has been explored in preclinical studies for its potential therapeutic applications. Preliminary findings suggest that derivatives of Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate exhibit promising activity against various biological targets. For instance, studies have indicated that certain analogs may possess anti-inflammatory, antiviral, or anticancer effects. These findings underscore the importance of fluorinated pyridines in drug discovery and highlight the need for further investigation.

The role of computational chemistry in understanding the behavior of Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with biological targets and to optimize synthetic routes. These computational approaches provide valuable insights into the compound's mechanism of action and help guide experimental design.

In conclusion, Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804655-12-6) is a versatile and highly functional compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research in fluorinated heterocycles continues to advance, compounds like this one are expected to play an increasingly important role in addressing unmet medical needs.